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Compound of Interest

Compound Name: (1R,3S)-3-Aminocyclopentanol

Cat. No.: B048777 Get Quote

Technical Guide: (1R,3S)-3-Aminocyclopentanol
For Researchers, Scientists, and Drug Development Professionals

Introduction
(1R,3S)-3-Aminocyclopentanol is a chiral bifunctional molecule that has emerged as a critical

building block in modern medicinal chemistry. Its rigid cyclopentane scaffold, combined with the

stereochemically defined trans configuration of its amino and hydroxyl groups, makes it an

invaluable synthon for the asymmetric synthesis of complex pharmaceutical agents. The

precise three-dimensional arrangement of these functional groups is paramount, as the

therapeutic efficacy of many drugs is often attributed to a single enantiomer.

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and primary applications of (1R,3S)-3-Aminocyclopentanol and its

hydrochloride salt, serving as a resource for researchers and professionals in drug discovery

and development.

Molecular Structure and Identification
The molecular structure of (1R,3S)-3-Aminocyclopentanol is characterized by a five-

membered ring with an amino group at position 3 and a hydroxyl group at position 1, both with

a defined stereochemistry.
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Molecular Formula: C₅H₁₁NO[1]

Molecular Weight: 101.15 g/mol [1]

IUPAC Name: (1R,3S)-3-aminocyclopentan-1-ol[1]

CAS Number: 1110772-05-8[2]

Hydrochloride Salt CAS Number: 1279032-31-3[3][4]

Molecular Structure:

(A simplified 2D representation showing the connectivity of atoms. The (1R,3S) stereochemistry

defines the specific spatial orientation of the -OH and -NH2 groups.)

Physicochemical Properties
A thorough understanding of the physicochemical properties of (1R,3S)-3-
Aminocyclopentanol and its more commonly used hydrochloride salt is essential for its

application in synthesis.

Table 1: Physicochemical Properties of (1R,3S)-3-Aminocyclopentanol

Property Value

Molecular Formula C₅H₁₁NO

Molecular Weight 101.15 g/mol [1]

Appearance Yellow oil

pKa (Predicted) 15.06 ± 0.40[2]

Storage Temperature 2-8°C, protected from light[2]

Solubility Soluble in Ethanol[5]

Table 2: Physicochemical Properties of (1R,3S)-3-Aminocyclopentanol Hydrochloride
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Property Value

Molecular Formula C₅H₁₂ClNO[3]

Molecular Weight 137.61 g/mol [3]

Appearance White to pale yellow solid[3]

Melting Point 93-96°C[3][6]

Solubility
Soluble in Ethanol; Slightly soluble in DMSO

and Water[3][7]

Storage Conditions Inert atmosphere, Room Temperature[3][7]

Synthesis and Manufacturing
The enantioselective synthesis of (1R,3S)-3-Aminocyclopentanol is a key challenge, with

several strategies developed to achieve high optical purity. A widely adopted and scalable

approach is a chemo-enzymatic method, which ensures high stereoselectivity.[8]

Chemo-Enzymatic Synthesis Workflow
This multi-step synthesis begins with a hetero-Diels-Alder reaction, followed by reductive ring

opening, enzymatic kinetic resolution to separate the desired enantiomer, and subsequent

deprotection steps to yield the final product.[8][9]
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Step 1: Hetero-Diels-Alder Reaction

Step 2: Reductive Ring Opening

Step 3: Enzymatic Kinetic Resolution

Step 4 & 5: Hydrogenation & Deprotection

Cyclopentadiene +
tert-butyl hydroxylamine carbonate

cis-2-oxa-3-azabicyclo[2.2.1]hept-5-ene
-3-carboxylic acid tert-butyl ester

 CuCl, 2-ethyl-2-oxazoline 

cis-3-(tert-butoxycarbonylamino)
cyclopent-4-en-1-ol

 Zinc powder, Acetic acid 

(1R,3S,4S)-3-acetoxy-4-(tert-
butoxycarbonylamino)cyclopent-1-ene

 Lipase, Vinyl acetate 

(1R,3S)-3-(tert-butoxycarbonylamino)
cyclopentanol

 1. H2, Pd/C 
 2. LiOH, Methanol 

(1R,3S)-3-Aminocyclopentanol
Hydrochloride

 HCl in Isopropanol 
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(1R,3S)-3-Aminocyclopentanol

Key Intermediate

Pteridinone Core
(Aldehyde Precursor)

 Cyclization Bictegravir Further Coupling & Demethylation 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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